4-(3,5-Dimethyl-1-benzofuran-2-yl)-7-methylchromen-2-one

• IUPAC Name: 4-(3,5-dimethyl-1-benzofuran-2-yl)-7-methylchromen-2-one
• InChI: InChI=1S/C20H16O3/c1-11-5-7-17-15(8-11)13(3)20(23-17)16-10-19(21)22-18-9-12(2)4-6-14(16)18/h4-10H,1-3H3
• InChI Key: QBFVPWCOZFHEON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C3=CC(=O)OC4=C3C=CC(=C4)C
• Molecular Formula: C20H16O3
• Molecular Weight: 304.3 g/mol

Description

4-(3,5-Dimethyl-1-benzofuran-2-yl)-7-methylchromen-2-one, commonly known as flavokawain B (FKB), is a natural compound found in the kava plant. It has been extensively studied for its potential health benefits, including its anti-cancer, anti-inflammatory, and anti-microbial properties. In

Scientific Research Applications

Structural and Spectroscopic Analysis

Research into the structural and spectroscopic characteristics of benzofuran derivatives, such as (4,6-dimethyl-benzofuran-3-yl)-acetic acid hydrazide, has provided deep insights into their molecular properties. Through spectroscopic methods and quantum chemical computations, studies have identified the structural conformations, vibrational modes, and electronic properties of these compounds. This analytical approach aids in understanding the intrinsic characteristics that could be leveraged for designing materials with specific optical or electronic features (Khemalapure et al., 2020).

Antioxidant Mechanisms

Another facet of research focuses on the antioxidant properties of benzofuranone-typical compounds. By synthesizing and analyzing the structures of these compounds, researchers have been able to deduce their mechanism of action as antioxidants. These studies contribute to a broader understanding of how such molecules can protect against oxidative stress, offering potential applications in developing new therapeutic agents (Zhu et al., 2011).

Fluorescent Probes

The synthesis of novel benzofuran derivatives for use as blue-green fluorescent probes represents a significant application in materials science. By modifying the benzofuran scaffold, researchers have developed compounds that exhibit strong fluorescence in various solvents. Such materials are valuable for applications in sensing, imaging, and as markers in biological research (Bodke et al., 2013).

Electrochemical Synthesis

Electrochemical studies have revealed the potential of benzofuran derivatives in synthesizing new compounds through electrochemical reactions. These reactions provide a pathway for creating novel benzofuran derivatives with potential applications in various fields, from medicinal chemistry to material science. The electrochemical synthesis approach offers an efficient and environmentally friendly method for expanding the chemical repertoire of benzofuran-based compounds (Moghaddam et al., 2006).